Cas no 1039933-13-5 ({1-4-(propan-2-yl)phenylcyclopropyl}methanamine)

{1-4-(propan-2-yl)phenylcyclopropyl}methanamine structure
1039933-13-5 structure
Product Name:{1-4-(propan-2-yl)phenylcyclopropyl}methanamine
CAS No:1039933-13-5
MF:C13H19N
MW:189.29666352272
CID:5920676
PubChem ID:28937937
Update Time:2025-05-26

{1-4-(propan-2-yl)phenylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

    • {1-4-(propan-2-yl)phenylcyclopropyl}methanamine
    • EN300-1842395
    • 1039933-13-5
    • SCHEMBL20867785
    • {1-[4-(propan-2-yl)phenyl]cyclopropyl}methanamine
    • Inchi: 1S/C13H19N/c1-10(2)11-3-5-12(6-4-11)13(9-14)7-8-13/h3-6,10H,7-9,14H2,1-2H3
    • InChI Key: PMKGMEVZLXNDJJ-UHFFFAOYSA-N
    • SMILES: NCC1(C2C=CC(C(C)C)=CC=2)CC1

Computed Properties

  • Exact Mass: 189.151749610g/mol
  • Monoisotopic Mass: 189.151749610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 26Ų

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Additional information on {1-4-(propan-2-yl)phenylcyclopropyl}methanamine

Comprehensive Overview of {1-4-(propan-2-yl)phenylcyclopropyl}methanamine (CAS No. 1039933-13-5)

{1-4-(propan-2-yl)phenylcyclopropyl}methanamine, with the CAS number 1039933-13-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclopropyl and isopropylphenyl structure, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its amine functional group, which lends itself to diverse chemical modifications, making it a versatile intermediate in synthetic chemistry.

The compound's systematic name, {1-4-(propan-2-yl)phenylcyclopropyl}methanamine, reflects its intricate molecular architecture. The presence of a cyclopropyl ring and an isopropyl-substituted phenyl group contributes to its steric and electronic properties, which are critical for binding interactions in biological systems. Recent studies have highlighted its potential role in modulating enzyme activity or receptor binding, though further clinical validation is required. Keywords such as "cyclopropylamine derivatives" and "isopropylphenyl compounds" are frequently associated with this molecule in academic literature.

In the context of current trends, {1-4-(propan-2-yl)phenylcyclopropyl}methanamine aligns with the growing demand for small-molecule therapeutics and precision medicine. Its structural features make it a candidate for targeting specific pathways, such as those involved in neurological or metabolic disorders. Online searches often include queries like "applications of cyclopropylamines in medicine" or "synthesis of isopropylphenyl derivatives," indicating broad interest in its utility. The compound's CAS No. 1039933-13-5 is a key identifier for researchers sourcing high-purity samples for experimentation.

From a synthetic chemistry perspective, the preparation of {1-4-(propan-2-yl)phenylcyclopropyl}methanamine involves multi-step organic reactions, often starting from commercially available precursors. Optimizing its yield and purity is a common challenge, as discussed in forums and research papers. The compound's amine group allows for further derivatization, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies. This adaptability is crucial for drug discovery pipelines aiming to identify lead compounds with improved efficacy and safety profiles.

Environmental and regulatory considerations also play a role in the compound's applications. While {1-4-(propan-2-yl)phenylcyclopropyl}methanamine is not classified as hazardous, its handling requires standard laboratory precautions. Researchers often search for "safe handling of amine compounds" or "regulatory status of cyclopropyl derivatives," underscoring the need for clear guidelines. The compound's stability under various conditions (e.g., temperature, pH) is another area of investigation, particularly for formulation development.

In summary, {1-4-(propan-2-yl)phenylcyclopropyl}methanamine (CAS No. 1039933-13-5) represents a promising scaffold in medicinal and industrial chemistry. Its structural complexity and functional versatility make it a valuable subject for ongoing research, with potential breakthroughs in targeted therapies and advanced materials. As interest in tailored chemical entities grows, this compound is poised to remain a focal point in scientific discourse.

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